[1-[(7-methoxy-2,3-dihydro-1,4-benzodioxin-6-yl)methyl]-3-(3-methylbut-2-en-1-yl)piperidin-3-yl]methanol

• IUPAC Name: [1-[(6-methoxy-2,3-dihydro-1,4-benzodioxin-7-yl)methyl]-3-(3-methylbut-2-enyl)piperidin-3-yl]methanol
• InChI: InChI=1S/C21H31NO4/c1-16(2)5-7-21(15-23)6-4-8-22(14-21)13-17-11-19-20(12-18(17)24-3)26-10-9-25-19/h5,11-12,23H,4,6-10,13-15H2,1-3H3
• InChI Key: VDOYZCUOLRKDSX-UHFFFAOYSA-N
• Canonical SMILES: CC(=CCC1(CCCN(C1)CC2=CC3=C(C=C2OC)OCCO3)CO)C
• Molecular Formula: C21H31NO4
• Molecular Weight: 361.5 g/mol

Description

Synthesis Analysis The synthesis of complex organic compounds often involves multi-step reactions, as seen in the synthesis of compounds with similar structural complexity. For instance, 1-(4-Chloro-benzenesulfonyl)-piperidin-4-yl-diphenyl-methanol was synthesized through the condensation of specific methanol and sulfonyl chloride, showcasing the intricate steps involved in synthesizing such molecules, which may align with the synthesis route of the compound (Benakaprasad et al., 2007).

Molecular Structure Analysis The molecular structure of compounds, including their crystallographic details, provides insights into their stability and reactivity. For example, the structural elucidation of similar compounds through X-ray crystallography reveals detailed geometrical parameters, such as bond lengths and angles, which are crucial for understanding the spatial arrangement of atoms in the molecule (Gumus et al., 2018).

Chemical Reactions and Properties Chemical properties, including reactivity and stability, can be inferred from related compounds. The electrochemical study of catechol and 4-methylcatechol in methanol, leading to specific methoxylation reactions, highlights the types of chemical transformations that similar compounds might undergo, reflecting on their chemical behavior and potential applications (Nematollahi & Golabi, 1996).

Physical Properties Analysis The synthesis and crystal structure studies of related compounds provide insights into their physical properties, including solubility, melting point, and crystal structure, which are essential for practical applications. The detailed crystallographic analysis, including the conformation of the piperidine ring and the geometry around sulfur atoms, can give a glimpse into the physical characteristics of structurally similar compounds (Prasad et al., 2008).

Chemical Properties Analysis Understanding the chemical properties of complex molecules requires comprehensive studies involving synthesis, characterization, and reactivity assessments. The synthesis of related compounds, characterized by spectroscopic techniques and crystallography, sheds light on the chemical behavior, including reaction mechanisms and potential functionalities of the target compound (Girish et al., 2008).

Scientific Research Applications

Mannich Base Derivatives and Synthesis Studies

• Mannich Base Derivatives : The study by Jurd (1985) on Mannich base derivatives of bioactive benzyl-1,3-benzodioxo-5-ols, including reactions with sesamol and aromatic aldehyde in methanol, relates to insect growth regulators and anti-leukemic and antimitotic benzyl-1,3-benzodioxole derivatives. This research suggests potential applications in developing bioactive compounds with significant pharmacological activities (Jurd, 1985).

• Synthesis and Characterization : The synthesis and crystal structure studies of related compounds, as conducted by Benakaprasad et al. (2007) and Prasad et al. (2008), provide insights into the molecular structure, crystallography, and potential applications in material science and molecular engineering. These studies contribute to understanding the structural features essential for the compound's applications in various scientific fields (Benakaprasad et al., 2007; Prasad et al., 2008).

Electrochemical Oxidation and Structural Features

• Electrochemical Oxidation : Elinson et al. (2006) investigated the indirect electrochemical oxidation of piperidin-4-ones, leading to α-hydroxyketals. This study highlights the compound's potential in synthetic chemistry, especially in electrosynthesis processes (Elinson et al., 2006).

• Structural Features : Gumus et al. (2018) focused on the structural features of a related compound, conducting experimental and theoretical studies. Their research offers valuable insights into the compound's electronic structure and potential applications in designing molecules with desired chemical properties (Gumus et al., 2018).